Cas no 1263210-20-3 (2-(Methylamino)-1,3-thiazole-5-carbaldehyde)

2-(Methylamino)-1,3-thiazole-5-carbaldehyde structure
1263210-20-3 structure
Product Name:2-(Methylamino)-1,3-thiazole-5-carbaldehyde
CAS No:1263210-20-3
MF:C5H6N2OS
MW:142.178939342499
MDL:MFCD18323888
CID:5617902
PubChem ID:22081018
Update Time:2023-09-07

2-(Methylamino)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-2988810
    • 2-(methylamino)-1,3-thiazole-5-carbaldehyde
    • SCHEMBL20267939
    • 1263210-20-3
    • Z1255449355
    • 5-Thiazolecarboxaldehyde, 2-(methylamino)-
    • 2-(Methylamino)-1,3-thiazole-5-carbaldehyde
    • MDL: MFCD18323888
    • Inchi: 1S/C5H6N2OS/c1-6-5-7-2-4(3-8)9-5/h2-3H,1H3,(H,6,7)
    • InChI Key: KSDJPXYNVMNEGZ-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CN=C1NC

Computed Properties

  • Exact Mass: 142.02008399g/mol
  • Monoisotopic Mass: 142.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.376±0.06 g/cm3(Predicted)
  • Boiling Point: 264.2±32.0 °C(Predicted)
  • pka: 3.60±0.10(Predicted)

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